Cas no 152574-59-9 (Propanoic acid,3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester)

• Product Name: Propanoic acid,3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester
• CAS No: 152574-59-9
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• CID: 99185
• PubChem ID: 15741029
• Update Time: 2025-04-18

Propanoic acid,3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester
• Propanoic acid, 3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester
• methyl 3-(ethoxycarbonylamino)-3-oxopropanoate
• 152574-59-9

• Inchi： 1S/C7H11NO5/c1-3-13-7(11)8-5(9)4-6(10)12-2/h3-4H2,1-2H3,(H,8,9,11)
• InChI Key： JMCIKUSAWYSGRI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)OC)=O)=O)CC

Computed Properties

• Exact Mass: 189.06373
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7